Cas no 544429-08-5 (Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-)
544429-08-5 structure
Product Name:Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-
CAS No:544429-08-5
MF:C18H20O4
MW:300.349005699158
CID:2850694
PubChem ID:11335589
Update Time:2025-04-21
Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
-
- DTXCID50413606
- DTXSID20462787
- Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-
- 544429-08-5
-
- Inchi: 1S/C18H20O4/c19-11-18(22-13-16-9-5-2-6-10-16)17(20)14-21-12-15-7-3-1-4-8-15/h1-11,17-18,20H,12-14H2/t17-,18+/m1/s1
- InChI Key: KRTRSMUBVIQEDZ-MSOLQXFVSA-N
- SMILES: O(CC1C=CC=CC=1)[C@@H](C=O)[C@@H](COCC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 300.13615911Da
- Monoisotopic Mass: 300.13615911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.8Ų
Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)- Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
544429-08-5 (Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk